4-(2-chloro-4-fluorobenzoyl)morpholine

• IUPAC Name: (2-chloro-4-fluorophenyl)-morpholin-4-ylmethanone
• InChI: InChI=1S/C11H11ClFNO2/c12-10-7-8(13)1-2-9(10)11(15)14-3-5-16-6-4-14/h1-2,7H,3-6H2
• InChI Key: RDAPSSQGMJVKJM-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)C2=C(C=C(C=C2)F)Cl
• Molecular Formula: C11H11ClFNO2
• Molecular Weight: 243.66 g/mol

Description

Synthesis Analysis

Synthesis of derivatives similar to 4-(2-chloro-4-fluorobenzoyl)morpholine has been documented, involving the refluxing of related oxadiazole compounds with morpholine derivatives under specific conditions, characterized using techniques like NMR, IR, and Mass spectral studies, and confirmed through X-ray diffraction studies (Mamatha S.V et al., 2019). Another study focused on the synthesis of morpholine derivatives through a series of reactions starting from specific benzoic acid derivatives, showcasing the versatility and reactivity of morpholine-based compounds (Gong Ping, 2005).

Molecular Structure Analysis

The molecular structure of morpholine derivatives, including those similar to 4-(2-chloro-4-fluorobenzoyl)morpholine, has been elucidated through crystallographic studies. These studies reveal detailed information about lattice parameters, molecular conformations, and intermolecular interactions, contributing to a deeper understanding of their chemical behavior and potential applications (Duan et al., 2014).

Chemical Reactions and Properties

Morpholine derivatives undergo various chemical reactions, leading to the formation of compounds with significant biological activities. These reactions are characterized by specific structural transformations and have been the subject of extensive research to explore their potential in creating pharmacologically active agents (D. B. Janakiramudu et al., 2017).

Physical Properties Analysis

The physical properties of morpholine derivatives, such as solubility, crystal structure, and thermal stability, have been thoroughly investigated. These studies provide valuable insights into the compounds' behavior under various conditions, which is crucial for their practical applications in different fields (S. Prasad et al., 2018).

Chemical Properties Analysis

The chemical properties of morpholine derivatives, including reactivity, potential as intermediates in synthesis, and interaction with other molecules, are of significant interest. Research in this area focuses on understanding the intrinsic chemical characteristics of these compounds, which can be leveraged in designing new materials and drugs (A. Banu et al., 2013).